Cas no 82277-78-9 (3-[2,3-Dihydro-2,2-dimethylbenzofuran-7-yl]-5-methoxy-1,3,4-oxadiazol-2(3H)-one)

• Product Name: 3-[2,3-Dihydro-2,2-dimethylbenzofuran-7-yl]-5-methoxy-1,3,4-oxadiazol-2(3H)-one
• CAS No: 82277-78-9
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 987643
• Update Time: 2023-08-03

3-[2,3-Dihydro-2,2-dimethylbenzofuran-7-yl]-5-methoxy-1,3,4-oxadiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 3-(2,3-dihydro-2,2-dimethyl-7-benzofuranyl) -5-methoxy-
• 3-[2,3-Dihydro-2,2-dimethylbenzofuran-7-yl]-5-methoxy-1,3,4-oxadiazol-2(3H)-one
• DBOX
• 3-(2,3-Dihydro-2,2-dimethylbenzofuran-7-yl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one
• WTUKKAOMXJCRLH-UHFFFAOYSA-N
• 3-(2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one #
• 1,3,4-Oxadiazol-2(3H)-one, 3-(2,3-dihydro-2,2-dimethyl-7-benzofuranyl)-5-methoxy-
• 3-(2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one

• Inchi： 1S/C13H14N2O4/c1-13(2)7-8-5-4-6-9(10(8)19-13)15-12(16)18-11(14-15)17-3/h4-6H,7H2,1-3H3
• InChI Key： WTUKKAOMXJCRLH-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC1(C)C)N1C(=O)OC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 421
• Topological Polar Surface Area: 60.4